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Compound of Interest

Compound Name: Hexalure

Cat. No.: B013449 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Disclaimer: Specific quantitative data on the environmental fate and degradation of Hexalure,

such as degradation rates and half-lives in various environmental compartments, are not

readily available in publicly accessible scientific literature and regulatory databases. Therefore,

this guide provides a comprehensive overview based on the general principles of the

environmental fate of structurally similar compounds, namely long-chain alkenyl acetates used

as insect pheromones. The experimental protocols described are representative of methods

used for studying the environmental degradation of such compounds.

Introduction
Hexalure, chemically known as (Z)-7-hexadecen-1-ol acetate, is a synthetic insect pheromone

used to monitor and control populations of the pink bollworm moth (Pectinophora gossypiella),

a significant pest in cotton cultivation. As with any chemical released into the environment,

understanding its fate and degradation is crucial for assessing its potential environmental

impact. This technical guide synthesizes the expected environmental behavior of Hexalure
based on its chemical structure and the known degradation pathways of similar long-chain

acetate esters.

Chemical Properties of Hexalure
A summary of the key chemical properties of Hexalure is provided in Table 1. Its low water

solubility and high affinity for organic solvents suggest that if released into the environment, it
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will likely associate with soil organic matter and sediments rather than remaining in the

aqueous phase.

Table 1: Chemical and Physical Properties of Hexalure

Property Value Reference

Chemical Name (Z)-7-Hexadecen-1-ol acetate

Molecular Formula C₁₈H₃₄O₂

Molecular Weight 282.46 g/mol

Physical State Clear oily liquid

Boiling Point 100-104 °C at 0.001 mmHg

Water Solubility Insoluble

Solubility in Organic Solvents
Soluble in hexane, ether,

acetone, benzene

Environmental Fate and Degradation Pathways
The environmental degradation of Hexalure is expected to proceed through a combination of

abiotic and biotic processes, including hydrolysis, photolysis, and microbial degradation. These

processes will break down the molecule into smaller, less complex compounds.

Abiotic Degradation
a) Hydrolysis:

The primary abiotic degradation pathway for Hexalure in aqueous environments is likely the

hydrolysis of the ester linkage. This reaction would yield (Z)-7-hexadecen-1-ol and acetic acid.

The rate of hydrolysis is dependent on pH and temperature. Generally, ester hydrolysis is faster

under alkaline conditions.

b) Photolysis:
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Photodegradation, or photolysis, involves the breakdown of a chemical by light energy. While

specific studies on the photolysis of Hexalure are not available, long-chain unsaturated esters

can be susceptible to photodegradation, which may involve isomerization of the double bond or

oxidation at various points in the molecule.

Biotic Degradation
Microbial degradation is anticipated to be a significant pathway for the breakdown of Hexalure
in soil and water. Microorganisms possess enzymes that can catalyze the degradation of

organic compounds.

a) Hydrolysis:

Similar to abiotic hydrolysis, microbial esterases can cleave the ester bond of Hexalure to

produce (Z)-7-hexadecen-1-ol and acetic acid.

b) Oxidation:

The resulting long-chain alcohol, (Z)-7-hexadecen-1-ol, can be further oxidized by microbial

enzymes. This can occur through the oxidation of the alcohol group to an aldehyde and then to

a carboxylic acid. Additionally, the long alkyl chain can be degraded through β-oxidation, a

common metabolic process for breaking down fatty acids.

A proposed general degradation pathway for Hexalure is illustrated in the following diagram.

(Z)-7-Hexadecen-1-ol acetate

(Z)-7-Hexadecen-1-olHydrolysis

Acetic AcidHydrolysis

(Z)-7-HexadecenalOxidation (Z)-7-Hexadecenoic acidOxidation β-Oxidation Products
(Shorter-chain fatty acids)

β-Oxidation CO₂ + H₂OFurther Metabolism
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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